Natural Sources and Biosynthetic Significance of 2,4-Dihydroxy-6-n-butylbenzoic Acid Methyl Ester
Natural Sources and Biosynthetic Significance of 2,4-Dihydroxy-6-n-butylbenzoic Acid Methyl Ester
The following technical guide provides an in-depth analysis of 2,4-Dihydroxy-6-n-butylbenzoic acid methyl ester , focusing on its natural origins, biosynthetic pathways, and significance in natural product chemistry.
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Executive Summary
2,4-Dihydroxy-6-n-butylbenzoic acid methyl ester (Methyl 2,4-dihydroxy-6-butylbenzoate) is a rare phenolic polyketide and a structural homolog of the more common olivetolic and divaricatic acid derivatives.[1] While often encountered as a synthetic intermediate in pharmaceutical research, its free acid form (2,4-Dihydroxy-6-n-butylbenzoic acid ) has recently gained prominence as the critical biosynthetic precursor to C4-phytocannabinoids (such as Cannabidibutol and Tetrahydrocannabutol) in Cannabis sativa.[1]
This guide outlines the compound’s chemical profile, its isolation from natural matrices, and the specific polyketide synthase (PKS) pathways responsible for its formation.[1] It serves as a reference for researchers investigating minor cannabinoids and polyketide biosynthesis.[1]
Chemical Profile & Properties[1][2][3][4][5][6][7][8][9]
The compound belongs to the class of resorcinolic acids , characterized by a benzoic acid core, two hydroxyl groups at the meta positions, and a variable alkyl side chain.[1]
| Property | Specification |
| IUPAC Name | Methyl 2,4-dihydroxy-6-butylbenzoate |
| Common Name | Butyl-olivetolic acid methyl ester |
| Molecular Formula | C₁₂H₁₆O₄ |
| Molecular Weight | 224.25 g/mol |
| Key Functional Groups | Phenol (x2), Methyl Ester, Alkyl Chain (n-Butyl) |
| Structural Class | Polyketide (Tetraketide) |
| Natural Occurrence | Trace metabolite in Cannabis sativa; Engineered yeast/plant systems |
Structural Significance
The n-butyl (C4) side chain is chemically distinct from the dominant natural analogs:
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Propyl (C3): Divaricatic acid series (Precursor to CBDV).[1]
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Pentyl (C5): Olivetolic acid series (Precursor to CBD/THC).[1]
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Butyl (C4): Rare series (Precursor to CBDB/THCB).[1]
The methyl ester moiety is often an artifact of extraction using methanol or a stable derivative prepared for Gas Chromatography (GC) analysis, though methyl esters of resorcinolic acids do occur naturally in lichen depsides.[1]
Natural Sources
A. Cannabis sativa (The Primary Natural Source)
In 2019 and 2020, researchers isolated novel "butyl" cannabinoids from Cannabis sativa, specifically Cannabidibutol (CBDB) and Tetrahydrocannabutol (THCB) .[1] The existence of these final products confirms the presence of their biosynthetic precursor: 2,4-Dihydroxy-6-n-butylbenzoic acid .[1]
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Localization: Trichome resin heads of specific Cannabis chemotypes.
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Concentration: Trace levels (<0.1% of total cannabinoids), often masked by the abundant pentyl/propyl analogs.[1]
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Form: Naturally exists as the free acid (Butyl-olivetolic acid).[1] The methyl ester is typically generated during analytical workup (methylation) to improve volatility for GC-MS detection.[1]
B. Bioengineered Biosynthetic Systems
Due to the scarcity of the compound in nature, the primary "source" for research quantities is heterologous expression in engineered hosts.[1]
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Engineered Yeast (Saccharomyces cerevisiae): Strains expressing promiscuous Polyketide Synthases (PKS) fed with Valeric Acid (Pentanoic acid).[1]
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Engineered Plants (Nicotiana benthamiana): Transient expression of Cannabis Olivetol Synthase (OLS) and Olivetolic Acid Cyclase (OAC) infiltrated with valeric acid substrates.[1]
C. Lichenized Fungi (Potential Sources)
While not the primary source for the butyl homolog, lichens such as Stereocaulon and Cladonia species produce structurally related depsides (e.g., Perlatolic acid ).[1] The methyl ester of the pentyl homolog is a known lichen metabolite.[1] It is hypothesized that the butyl homolog exists as a minor satellite metabolite in these species due to substrate flexibility in fungal PKS enzymes.[1]
Biosynthetic Pathway[1][10]
The formation of the 2,4-dihydroxy-6-n-butylbenzoic acid scaffold follows a Type III Polyketide Synthase mechanism.[1] The critical deviation from the standard cannabinoid pathway is the starter unit .[1]
Mechanism[1][4][8]
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Starter Unit Activation: Valeryl-CoA (C5) is used instead of Hexanoyl-CoA (C6) or Butyryl-CoA (C4).[1]
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Chain Extension: Condensation with 3 molecules of Malonyl-CoA .
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Cyclization: The linear tetraketide intermediate is cyclized by Olivetolic Acid Cyclase (OAC) via a C2–C7 aldol condensation to form the aromatic ring.[1]
Pathway Visualization (Graphviz)[1]
Caption: Biosynthesis of the butyl-resorcinolic scaffold starting from Valeryl-CoA, leading to the free acid and its synthetic methyl ester derivative.[1]
Extraction and Isolation Protocols
Extracting this compound from natural plant material requires fractionation to separate it from the dominant pentyl/propyl analogs.[1]
Protocol: Isolation from Cannabis sativa Biomass[1]
Objective: Enrich and isolate the butyl-analog fraction.
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Initial Extraction:
-
Macerate dried inflorescence (100g) in Ethanol (95%) at -20°C for 2 hours (Cold extraction minimizes decarboxylation).
-
Filter and evaporate solvent in vacuo to obtain crude oleoresin.[1]
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-
Liquid-Liquid Partitioning:
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Flash Chromatography (Enrichment):
-
Derivatization (For Methyl Ester Isolation):
-
Since the free acid is unstable and difficult to separate, convert to the methyl ester.[1]
-
Reagent: Trimethylsilyldiazomethane (TMS-CHN₂) in Methanol OR BF₃-Methanol reflux (30 min).
-
Purification: Semi-preparative HPLC (C18 column, 70% MeOH isocratic).
-
-
Crystallization:
-
Recrystallize the methylated fraction from cold n-hexane/ethyl acetate (9:1) to obtain 2,4-Dihydroxy-6-n-butylbenzoic acid methyl ester as white needles.
-
Analytical Characterization
For validation, the isolated methyl ester should exhibit the following spectral characteristics.
Nuclear Magnetic Resonance (NMR) Data (Predicted)
| Nucleus | Shift (δ ppm) | Multiplicity | Assignment |
| ¹H NMR | 11.80 | Singlet (s) | 2-OH (Chelated) |
| 6.25 | Doublet (d, J=2.5Hz) | H-3 (Aromatic) | |
| 6.18 | Doublet (d, J=2.5Hz) | H-5 (Aromatic) | |
| 3.92 | Singlet (s) | -OCH₃ (Ester) | |
| 2.80 | Triplet (t) | α-CH₂ (Benzylic) | |
| 1.55 | Multiplet (m) | β-CH₂ | |
| 1.35 | Multiplet (m) | γ-CH₂ | |
| 0.92 | Triplet (t) | δ-CH₃ (Terminal) |
Mass Spectrometry (GC-MS)[1][3]
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Molecular Ion (M+): m/z 224[1]
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Base Peak: m/z 192 (Loss of Methanol) or m/z 163 (Tropylium ion formation characteristic of alkyl benzoates).[1]
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Fragmentation: Distinctive loss of the butyl chain (M-57) helps distinguish it from propyl (M-43) and pentyl (M-71) analogs.[1]
References
-
Linciano, P., et al. (2019). "Isolation, characterization and synthesis of cannabidibutol, the novel cannabidiol butyl analog."[1][2] Journal of Pharmaceutical and Biomedical Analysis. Link
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Citti, C., et al. (2019). "A novel phytocannabinoid isolated from Cannabis sativa L. with an in vivo cannabimimetic activity higher than Δ9-tetrahydrocannabinol: Δ9-Tetrahydrocannabiphorol."[1][3] Scientific Reports.[1][3] Link[1]
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Taura, F., et al. (2009). "Olivetolic acid cyclase from Cannabis sativa that catalyzes the first step of cannabinoid biosynthesis."[1] FEBS Letters. Link
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Welling, M. T., et al. (2018). "Metabolic Engineering of Nicotiana benthamiana to Produce Cannabinoid Precursors and Their Analogues."[1] Frontiers in Plant Science. Link
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Gagne, S. J., et al. (2012). "Identification of olivetolic acid cyclase from Cannabis sativa reveals a unique catalytic mechanism for polyketide synthesis."[1] Proceedings of the National Academy of Sciences (PNAS).[1] Link[1]
